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Introduction:

Human Defensin 5 (HD5) is an antimicrobial peptide predominantly expressed by Paneth cells,
which are specialized epithelial cells located at the base of the intestinal crypts of Lieberkihn.
[1][2] HD5 plays a critical role in innate immunity by protecting the host against a wide range of
enteric pathogens. Dysregulation of HD5 expression has been implicated in various intestinal
diseases, including Crohn's disease and intestinal metaplasia.[1][3][4] Immunohistochemistry
(IHC) is a powerful technique to visualize the in-situ expression and localization of HD5 within
the intestinal mucosa, providing valuable insights into its role in health and disease. These
application notes provide a detailed protocol for the immunohistochemical staining of HD5 in
formalin-fixed, paraffin-embedded (FFPE) intestinal tissue.

Data Presentation

The expression of HD5 varies significantly across different regions of the gastrointestinal (Gl)
tract and is altered in pathological conditions. The following table summarizes representative
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data on HD5 expression.

HD5 Expression

Tissue Type Condition Reference
Level
Small Intestine Normal High [5]
Colon Normal Absent [5]
Stomach Normal Absent [5]
Gastric Intestinal ] N Frequently High (82%
) H. pylori positive [5]
Metaplasia (GIM) of cases)
Barrett's Esophagus Infrequently High 5]
(BO) (15% of cases)
Significantly
- upregulated (up to
Crohn's Colitis (CC) - ) [3][6]
118-fold higher than
uC)
Ulcerative Colitis (UC) - Low [3]

Experimental Protocol

This protocol outlines the key steps for successful immunohistochemical staining of HD5 in
FFPE intestinal tissue sections.

1. Materials and Reagents:

o FFPE human intestinal tissue sections (4-5 um) on charged slides
e Xylene

» Ethanol (100%, 95%, 80%, 70%)

» Deionized water

o Antigen Retrieval Buffer: 10 mM Sodium Citrate Buffer, pH 6.0[7][8]
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Wash Buffer: Phosphate Buffered Saline with 0.05% Tween 20 (PBST)
Hydrogen Peroxide (3%)
Blocking Solution: 10% Normal Goat Serum in PBST

Primary Antibody: Mouse monoclonal anti-human HD5 antibody (Clone: 8C8). This clone
recognizes the propeptide and partially processed forms of HD5.[1][5]

Secondary Antibody: Goat anti-mouse IgG (H+L) conjugated to Horseradish Peroxidase
(HRP)

Chromogen: 3,3'-Diaminobenzidine (DAB)
Counterstain: Hematoxylin
Mounting Medium
Cover slips
. Deparaffinization and Rehydration:
Incubate slides in a 60°C oven for 30 minutes to melt the paraffin.[9]
Immerse slides in two changes of xylene for 5 minutes each.[7][10]

Rehydrate the tissue sections by sequential immersion in:

[e]

100% ethanol: 2 changes, 3 minutes each[10]

[e]

95% ethanol: 2 changes, 3 minutes each

o

80% ethanol: 1 change, 3 minutes

[¢]

70% ethanol: 1 change, 3 minutes
Rinse slides in running tap water for 5 minutes.[7]

. Antigen Retrieval:
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Immerse slides in a staining dish containing 10 mM Sodium Citrate Buffer, pH 6.0.

Heat the slides in a microwave oven at high power for 5 minutes, followed by medium power
for 10 minutes, maintaining a temperature of 95-100°C.[7][8]

Allow the slides to cool to room temperature in the buffer for at least 20 minutes.[7]
Rinse slides with PBS twice for 5 minutes each.[7]
. Immunohistochemical Staining:

Peroxidase Blocking: Immerse slides in 3% hydrogen peroxide in methanol for 10 minutes at
room temperature to quench endogenous peroxidase activity.[7]

Washing: Rinse slides with PBST twice for 5 minutes each.

Blocking: Apply blocking solution (10% Normal Goat Serum in PBST) to cover the tissue
section and incubate for 1 hour at room temperature in a humidified chamber.

Primary Antibody Incubation: Drain the blocking solution and apply the primary anti-HD5
antibody (diluted in blocking solution) to the sections. Incubate overnight at 4°C in a
humidified chamber.

Washing: Rinse slides with PBST three times for 5 minutes each.

Secondary Antibody Incubation: Apply the HRP-conjugated goat anti-mouse secondary
antibody (diluted according to the manufacturer's instructions) and incubate for 1 hour at
room temperature.

Washing: Rinse slides with PBST three times for 5 minutes each.

Chromogen Development: Apply the DAB substrate solution and incubate for 2-10 minutes,
or until the desired brown color intensity is reached. Monitor the color development under a
microscope.

Washing: Rinse slides with deionized water.

. Counterstaining, Dehydration, and Mounting:
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o Counterstaining: Immerse slides in hematoxylin for 1-2 minutes.
» Washing: Rinse slides in running tap water until the water runs clear.

o Dehydration: Dehydrate the sections by sequential immersion in 70%, 80%, 95%, and 100%
ethanol, followed by two changes of xylene, for 3-5 minutes each.[7]

e Mounting: Apply a drop of mounting medium to the tissue section and cover with a coverslip.
6. Visualization and Analysis:

e Examine the slides under a light microscope. HD5 staining will appear as a brown
precipitate, localized to the cytoplasm of Paneth cells at the base of the intestinal crypts. The
nuclei will be counterstained blue with hematoxylin.

e The intensity and distribution of HD5 staining can be qualitatively assessed or quantitatively
analyzed using image analysis software.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for Immunohistochemical Staining of HD5 in Intestinal Tissue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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